Cas no 2418671-32-4 (N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide)

N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide is a specialized organic compound featuring a fluorinated naphthalene core coupled with a cyclohexylamine-derived carboxamide moiety. Its structural design enhances binding affinity and selectivity, making it valuable in medicinal chemistry and pharmaceutical research. The fluorine substitution improves metabolic stability and bioavailability, while the cyclohexylamine component contributes to conformational rigidity, optimizing interactions with biological targets. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its balanced lipophilicity and steric properties. Its well-defined synthetic pathway ensures high purity and reproducibility, supporting rigorous research applications.
N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide structure
2418671-32-4 structure
Product Name:N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide
CAS No:2418671-32-4
MF:C18H21FN2O
MW:300.370548009872
MDL:MFCD32679483
CID:5677048
PubChem ID:165771101
Update Time:2025-11-03

N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26675695
    • N-[(1-aminocyclohexyl)methyl]-4-fluoronaphthalene-1-carboxamide
    • 2418671-32-4
    • N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide
    • MDL: MFCD32679483
    • Inchi: 1S/C18H21FN2O/c19-16-9-8-15(13-6-2-3-7-14(13)16)17(22)21-12-18(20)10-4-1-5-11-18/h2-3,6-9H,1,4-5,10-12,20H2,(H,21,22)
    • InChI Key: LBDWNXFGWDIWSS-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C2C=CC=CC=21)C(NCC1(CCCCC1)N)=O

Computed Properties

  • Exact Mass: 300.16379146g/mol
  • Monoisotopic Mass: 300.16379146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 55.1Ų

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Additional information on N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide

Comprehensive Overview of N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide (CAS No. 2418671-32-4)

The compound N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide (CAS No. 2418671-32-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into the properties, synthesis, and relevance of this compound, while addressing common queries and trends in the field.

Structurally, N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide combines a fluoronaphthalene core with an aminocyclohexyl moiety, creating a hybrid scaffold that is of interest in drug discovery. The presence of the fluorine atom enhances the molecule's bioavailability and metabolic stability, making it a candidate for further pharmacological studies. Researchers often explore such fluorinated compounds due to their ability to modulate biological activity and improve drug-like properties.

One of the key trends in modern chemistry is the focus on targeted drug design, and N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide fits into this paradigm. Its structure allows for potential interactions with specific enzymes or receptors, which could be leveraged in the development of novel therapeutics. This aligns with the growing demand for precision medicine and small-molecule inhibitors, topics frequently searched in academic and industrial circles.

The synthesis of CAS No. 2418671-32-4 typically involves multi-step organic reactions, including amide coupling and fluorination techniques. Advanced methods such as microwave-assisted synthesis or flow chemistry may also be employed to optimize yield and purity. These approaches are part of the broader shift toward green chemistry and sustainable synthesis, which are hot topics in the scientific community.

In addition to its pharmaceutical potential, N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide is also studied for its physicochemical properties. Researchers investigate its solubility, stability, and crystallinity to understand its behavior in different environments. Such data are critical for formulation scientists working on drug delivery systems, another area of high interest in recent years.

The compound's relevance extends to chemical biology, where it may serve as a probe to study biological pathways. Its fluoronaphthalene component, in particular, could be useful in fluorescence-based assays or imaging techniques. These applications tie into the broader theme of molecular tools for life sciences, a topic frequently explored in research publications and conferences.

As the scientific community continues to explore N-(1-aminocyclohexyl)methyl-4-fluoronaphthalene-1-carboxamide, its potential in medicinal chemistry and material science remains a subject of active investigation. Future studies may focus on its structure-activity relationships (SAR) or its role in high-throughput screening campaigns. These directions reflect the ongoing emphasis on data-driven research and computational modeling in modern science.

In summary, CAS No. 2418671-32-4 represents a compelling example of how tailored molecular design can open doors to innovative applications. Its combination of fluorine and cyclohexylamine functionalities offers a versatile platform for further exploration, aligning with current trends in drug development and chemical innovation. For researchers and industry professionals, this compound exemplifies the intersection of synthetic chemistry and applied science.

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